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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C-1

cat. No.: B118126

An In-depth Technical Guide to 2-Deoxy-D-glucose-13C-1

Introduction

2-Deoxy-D-glucose (2-DG) is a glucose analog in which the 2-hydroxyl group is replaced by
hydrogen.[1][2] This structural modification allows it to be recognized and transported into cells
by glucose transporters and phosphorylated by hexokinase, the first enzyme in the glycolytic
pathway.[3][4] However, the resulting product, 2-deoxy-D-glucose-6-phosphate (2-DG-6-P),
cannot be further metabolized by phosphoglucose isomerase.[3][5] Its accumulation within the
cell leads to the inhibition of glycolysis, making 2-DG a valuable tool for studying glucose
metabolism and as a potential therapeutic agent, particularly in oncology.[3][6]

The isotopically labeled form, 2-Deoxy-D-glucose-13C-1, incorporates a stable heavy isotope
of carbon at the first carbon position.[7][8] This labeling provides a powerful tracer for metabolic
studies, allowing researchers to follow the fate of the glucose analog through various
biochemical pathways using techniques like mass spectrometry and nuclear magnetic
resonance spectroscopy. It is primarily used as an internal standard and for metabolic flux
analysis.[9][10]

Physicochemical Properties

The key physicochemical properties of 2-Deoxy-D-glucose-13C-1 are summarized in the table
below. There are two CAS Registry Numbers associated with this compound, which may be
used interchangeably.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b118126?utm_src=pdf-interest
https://www.benchchem.com/product/b118126?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9998157/
https://www.arkat-usa.org/get-file/78665/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://www.tandfonline.com/doi/full/10.2217/fon.09.44
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://www.researchgate.net/publication/338240386_2-Deoxy-d-Glucose_and_Its_Analogs_From_Diagnostic_to_Therapeutic_Agents
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://pmc.ncbi.nlm.nih.gov/articles/PMC6982256/
https://www.benchchem.com/product/b118126?utm_src=pdf-body
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.medchemexpress.com/2-deoxy-d-glucose-13c-1.html
https://www.bocsci.com/product/2-deoxy-d-glucose-1-13c-cas-201612-55-7-242632.html
https://www.medchemexpress.com/2-deoxy-d-glucose-13c.html
https://www.benchchem.com/product/b118126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Registry Number 119897-50-6 [7181111][12]
201612-55-7 [9][13]

Molecular Formula Cs13CH120s5 [O1[12][13]
Molecular Weight 165.15 g/mol [O1[12][13]
Exact Mass 165.072 u [7]
Appearance Solid [7]

Isotopic Purity

99 atom % 13C

LogP -2.9 [7]
Hydrogen Bond Donor Count 4 [7]
Hydrogen Bond Acceptor

ydrog p 5 [7]
Count
Rotatable Bond Count 5 [7]

SMILES

OC[C@H]10--INVALID-LINK--
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InChl Key

VRYALKFFQXWPIH-
VOXXIEBZSA-N

[7]

Mechanism of Action

2-Deoxy-D-glucose acts as a competitive inhibitor of glucose metabolism.[8][10] The process

begins with its transport into the cell via glucose transporters (GLUTS). Inside the cell,

hexokinase phosphorylates 2-DG to form 2-deoxy-D-glucose-6-phosphate (2-DG-6-P).[1][3]

Unlike glucose-6-phosphate, 2-DG-6-P is not a substrate for the enzyme phosphoglucose

isomerase, effectively halting the glycolytic pathway at this stage.[3][5] The intracellular

accumulation of 2-DG-6-P leads to feedback inhibition of hexokinase, further reducing glucose

phosphorylation.[3] This disruption of glycolysis depletes the cell of ATP and essential

metabolites required for growth and survival.[3] This effect is particularly pronounced in cancer

cells, which exhibit a high rate of glycolysis, a phenomenon known as the Warburg effect.[1][3]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.medchemexpress.com/2-deoxy-d-glucose-13c-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Deoxy-D-glucose-13C-1
https://file.medchemexpress.com/batch_PDF/HY-13966S4/2-Deoxy-D-glucose-13C-1-DataSheet-MedChemExpress.pdf
https://www.bocsci.com/product/2-deoxy-d-glucose-1-13c-cas-201612-55-7-242632.html
https://www.scbt.com/p/2-deoxy-d-1-13cglucose-201612-55-7
https://www.bocsci.com/product/2-deoxy-d-glucose-1-13c-cas-201612-55-7-242632.html
https://file.medchemexpress.com/batch_PDF/HY-13966S4/2-Deoxy-D-glucose-13C-1-DataSheet-MedChemExpress.pdf
https://www.scbt.com/p/2-deoxy-d-1-13cglucose-201612-55-7
https://www.bocsci.com/product/2-deoxy-d-glucose-1-13c-cas-201612-55-7-242632.html
https://file.medchemexpress.com/batch_PDF/HY-13966S4/2-Deoxy-D-glucose-13C-1-DataSheet-MedChemExpress.pdf
https://www.scbt.com/p/2-deoxy-d-1-13cglucose-201612-55-7
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.medchemexpress.com/2-deoxy-d-glucose-13c-1.html
https://www.medchemexpress.com/2-deoxy-d-glucose-13c.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9998157/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://www.researchgate.net/publication/338240386_2-Deoxy-d-Glucose_and_Its_Analogs_From_Diagnostic_to_Therapeutic_Agents
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://pmc.ncbi.nlm.nih.gov/articles/PMC9998157/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

@ 2-Deoxy-D-glucose-13C-1

Intracellulaf Space

Glucose
Transporter (GLUT)

Glucose 2-Deoxy-D-glucose-13C-1

Substrate

Phosphorylation Phosphorylation

2-DG-6-Phosphate (13C)
Glucose-6-Phosphate

|
|
:
Inhibits }
]
I
|
|

Phosphoglucose
Isomerase (PGI)

Further Glycolysis
(ATP Production)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

1. Animal Acclimation
& Fasting

2. Prepare & Weigh
2-DG-13C-1 Solution

Expefiment

3. Inject Tracer
into Mouse

4. Timed Blood
Sampling

5. Euthanize & Harvest
Tissues

Anevsis
6. Tissue Homogenization
& Metabolite Extraction

l

7. LC-MS Analysis of
2-DG-13C-1 & 2-DG-6-P-13C

l

8. Data Quantification
& Interpretation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b118126?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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